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Compound of Interest

G-quadruplex DNA fluorescence
Compound Name:
probe 1

Cat. No.: B15140994

Essential Safety and Handling Guide for G-
quadruplex DNA Fluorescence Probe 1

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of G-
quadruplex DNA Fluorescence Probe 1. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)

When handling G-quadruplex DNA Fluorescence Probe 1, appropriate personal protective
equipment is mandatory to minimize exposure and ensure personal safety. The following table
summarizes the required PPE.
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Specifications and
PPE Category Item .
Rationale

Must be worn fully buttoned to
protect against spills and
splashes. A poly-cotton blend
Body Protection Laboratory Coat is generally acceptable. For
work with open flames, a 100%
cotton or flame-resistant coat

is required.[1]

Nitrile gloves are
recommended for their wide
range of protection against
chemical and biological
materials.[1][2] Gloves should
Hand Protection Disposable Nitrile Gloves be changed immediately if
contaminated or compromised.
[2] For tasks with a higher risk
of splashing, consider wearing

two pairs of gloves (double-

gloving).[3]

Safety glasses meeting ANSI
Z87.1 standards are the
minimum requirement.[1]
Chemical goggles offer
superior protection against
splashes and should be used
Safety Glasses with Side when handling larger volumes
Eye and Face Protection ] ] ) )
Shields or Chemical Goggles or during procedures with a
high splash risk.[1][3] A face
shield worn over safety
glasses or goggles is
recommended when there is a
significant risk of splashes.[1]

[4]
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Handling and Storage Procedures

Proper handling and storage are crucial to ensure the stability and performance of the G-
quadruplex DNA Fluorescence Probe 1. The probe has a molecular formula of
C27H31IN203 and a molecular weight of 558.45 g/mol .[5][6]

Storage:

e Long-term (up to 6 months): Store the probe in its dry state or in a solvent at -80°C,
protected from light and under a nitrogen atmosphere.[6][7]

e Short-term (up to 1 month): The probe can be stored at -20°C, also protected from light and
under nitrogen.[6][7]

¢ Aliquoting: To minimize freeze-thaw cycles, it is recommended to prepare concentrated stock
solutions and then create smaller, single-use aliquots for daily experiments.[8]

Preparation of Solutions:
» Allow the vial to warm to room temperature before opening to prevent condensation.

e Resuspend the dry probe in an appropriate solvent, such as DMSO, to create a concentrated
stock solution (e.g., 100 uM).[8][9]

o From the stock solution, prepare working solutions at the desired concentration using an
appropriate buffer.

General Handling:

Handle the probe in a well-ventilated area.

Avoid direct contact with skin and eyes.[4]

Always protect the probe from light to prevent photobleaching.[8]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Experimental Workflow

The following diagram outlines a typical workflow for using the G-quadruplex DNA
Fluorescence Probe 1 in a cell-based imaging experiment.
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Caption: Workflow for G-quadruplex DNA fluorescence probe cell imaging.
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Disposal Plan

Proper disposal of waste contaminated with fluorescent probes is essential to prevent
environmental contamination and ensure compliance with safety regulations.[10][11]

Waste Type Disposal Procedure

Collect all stock solutions containing the

fluorescent probe in a clearly labeled, sealed,
Stock Solutions and appropriate waste container. Dispose of as

hazardous chemical waste according to your

institution's guidelines.[10]

Items such as gloves, pipette tips, and paper

towels that have come into contact with the
Contaminated Labware (non-sharps) probe should be collected in a designated

biohazard bag.[10][11] This bag should then be

placed in a regulated medical waste bin.

Used buffer solutions containing the fluorescent

probe should be collected as hazardous waste.
Buffer Solutions Do not pour them down the drain unless your

institution's safety office has approved a specific

filtration or deactivation procedure.[10]

Electrophoresis gels containing the probe
Gels should be collected in a labeled container and

disposed of as hazardous waste.[10]

Needles, syringes, and other sharps
Sharps contaminated with the probe must be disposed

of in a designated sharps container.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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